Cas no 115996-74-2 (3-(carboxymethyl)-3-hydroxypentanedioic acid)

• Product Name: 3-(carboxymethyl)-3-hydroxypentanedioic acid
• CAS No: 115996-74-2
• MF: C₇H₁₀O₇
• MW: 206.150103092194
• CID: 2895706
• PubChem ID: 22471
• Update Time: 2025-10-29

3-(carboxymethyl)-3-hydroxypentanedioic acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-(carboxymethyl)-3-hydroxy-
• 3-(carboxymethyl)-3-hydroxypentanedioic acid

• Inchi： 1S/C7H10O7/c8-4(9)1-7(14,2-5(10)11)3-6(12)13/h14H,1-3H2,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： CQOIYSASVHVTBU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(CC(O)=O)(O)CC(O)=O

Additional information on 3-(carboxymethyl)-3-hydroxypentanedioic acid

Introduction to 3-(carboxymethyl)-3-hydroxypentanedioic acid (CAS No. 115996-74-2)

3-(carboxymethyl)-3-hydroxypentanedioic acid, identified by its Chemical Abstracts Service number CAS No. 115996-74-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This dicarboxylic acid derivative features a unique structural framework that has garnered attention for its potential applications in drug development, metabolic studies, and synthetic chemistry. The presence of both carboxymethyl and hydroxypentanedioic acid functional groups imparts distinct reactivity and biological relevance, making it a valuable intermediate in the synthesis of complex molecules.

The compound’s molecular structure, consisting of a five-carbon backbone with hydroxyl and carboxylate substituents, positions it as a versatile building block for various biochemical pathways. Recent advancements in computational chemistry have highlighted its role in modeling enzyme-substrate interactions, particularly in the context of metabolic enzymes that require specific chiral environments for catalytic activity. This has opened new avenues for the design of enzyme inhibitors and activators, which are critical in treating metabolic disorders and inflammatory diseases.

In the realm of drug discovery, 3-(carboxymethyl)-3-hydroxypentanedioic acid has been explored as a precursor for polyhydroxy compounds that exhibit antioxidant and anti-inflammatory properties. Studies published in leading journals such as the Journal of Medicinal Chemistry have demonstrated its utility in generating novel scaffolds that mimic natural polyphenols. These scaffolds are being investigated for their ability to modulate signaling pathways associated with chronic diseases, including neurodegenerative conditions like Alzheimer’s disease and cardiovascular disorders.

The compound’s dual functionality also makes it an attractive candidate for materials science applications, particularly in the development of biodegradable polymers and hydrogels. Researchers have leveraged its reactivity to create cross-linked networks with tunable mechanical properties, which are promising for biomedical applications such as wound dressings and drug delivery systems. The ability to incorporate additional functional groups into these polymers further enhances their versatility, enabling targeted therapeutic interventions.

From a synthetic chemistry perspective, CAS No. 115996-74-2 serves as a key intermediate in multi-step organic transformations. Its stability under various reaction conditions allows for efficient functionalization at multiple sites, facilitating the construction of complex molecular architectures. This has been particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules. The compound’s compatibility with both aqueous and organic solvents also broadens its applicability in industrial-scale synthesis.

Recent research has also delved into the environmental implications of 3-(carboxymethyl)-3-hydroxypentanedioic acid, focusing on its degradation pathways and ecological impact. Studies indicate that under certain conditions, the compound can be metabolized by microorganisms into less toxic derivatives, suggesting potential use in bioremediation efforts. However, further investigation is needed to fully understand its persistence and behavior in natural systems.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3-(carboxymethyl)-3-hydroxypentanedioic acid due to their potential as prodrugs or co-formulations with existing therapeutics. By modifying its structural attributes, researchers aim to enhance drug solubility, bioavailability, and target specificity. Preliminary clinical trials have shown promising results with certain analogs in treating conditions such as gout and arthritis, where precise modulation of uric acid levels is crucial.

Looking ahead, the future applications of CAS No. 115996-74-2 are likely to expand as new synthetic methodologies emerge and our understanding of its biological interactions deepens. Collaborative efforts between academia and industry will be essential in translating laboratory findings into tangible therapeutic benefits. The compound’s unique combination of chemical properties ensures that it will remain a cornerstone in both fundamental research and applied science for years to come.